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Compound of Interest

Compound Name:
rac N-Demethyl Promethazine

Hydrochloride

Cat. No.: B589797 Get Quote

Essential Safety and Handling Guide for rac N-
Demethyl Promethazine Hydrochloride
This guide provides crucial safety and logistical information for handling rac N-Demethyl
Promethazine Hydrochloride in a laboratory setting. The following procedures are based on

information for the closely related parent compound, Promethazine Hydrochloride, and general

laboratory safety protocols. It is essential to conduct a site-specific risk assessment before

commencing any work.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure the safety of laboratory

personnel. The minimum required PPE for handling rac N-Demethyl Promethazine
Hydrochloride is outlined below.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged handling or in

case of spills, double-gloving

or using thicker, chemical-

resistant gloves is

recommended.[1][2]

Eye and Face Protection
Safety glasses with side

shields or Goggles

Safety glasses with side

shields are the minimum

requirement.[1][2] Chemical

splash goggles should be worn

when there is a potential for

splashing.[2] A face shield, in

addition to safety glasses or

goggles, is required when

handling large quantities or

when there is a significant

splash hazard.[1][3]

Body Protection Laboratory coat

A lab coat should be worn to

protect clothing and skin from

potential splashes and spills.

[3] For handling pyrophoric

liquids, a fire-resistant lab coat

over 100% cotton clothing is

required.[2]

Respiratory Protection Respirator (if necessary)

A risk assessment should

determine the need for

respiratory protection. A

respirator may be required if

working with the compound in

a poorly ventilated area or if

there is a risk of generating

dust or aerosols.[3][4]
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Foot Protection Closed-toe shoes

Closed-toe shoes are required

to protect feet from spills and

falling objects.[3]

Operational and Disposal Plans
Handling Procedures:

Preparation:

Read and understand the Safety Data Sheet (SDS) for Promethazine Hydrochloride

before starting any work.[5]

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the solid form to avoid inhalation of dust.[4][6]

Weighing and Transferring:

Handle the solid compound carefully to minimize dust generation.

Use appropriate tools (e.g., spatula, weighing paper) for transfers.

Close the container tightly after use.[5]

Solution Preparation:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

Be aware of the compound's solubility characteristics. It is a white to faint yellow crystalline

powder that is very soluble in water.[7]

General Practices:

Avoid all personal contact, including inhalation and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory.[5][9]
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Wash hands thoroughly after handling the compound.[4][5]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.[5][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Continue rinsing and seek medical attention.[5][9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5][6]

Spills: For small spills, dampen the material with water to prevent dusting and sweep it up

into a suitable container for disposal.[8] For large spills, evacuate the area and alert

emergency responders.[4][8]

Disposal Plan:

Waste Collection: Collect all waste containing rac N-Demethyl Promethazine
Hydrochloride in a designated, labeled, and sealed container.[4]

Disposal Method: Dispose of the chemical waste as hazardous waste in accordance with

local, state, and federal regulations.[8] Do not dispose of it down the drain or in the regular

trash.

Container Disposal: Puncture empty containers to prevent reuse and dispose of them as

hazardous waste.[8]

Experimental Workflow
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Workflow for Handling rac N-Demethyl Promethazine Hydrochloride
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Caption: Workflow for the safe handling of rac N-Demethyl Promethazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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